Cas no 512809-90-4 (1-(2-chloro-6-fluorophenyl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-chloro-6-fluorophenyl)methyl-1H-pyrazol-3-amine
• CAS No: 512809-90-4
• MF: C₁₀H₉ClFN₃
• MW: 225.649964094162
• MDL: MFCD02090920
• CID: 2857479
• PubChem ID: 588819
• Update Time: 2025-04-21

1-(2-chloro-6-fluorophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-fluorophenyl)methyl-1H-pyrazol-3-amine
• 1-(2-chloro-6-fluorobenzyl)-1H-pyrazol-3-amine
• 1-[(2-chloro-6-fluorophenyl)methyl]pyrazol-3-amine
• Oprea1_769474
• MFCD02090920
• 1-[(2-Chloro-6-fluoro-phenyl)methyl]pyrazol-3-amine
• AK-968/41170367
• STK348702
• 1-(2-Chloro-6-fluoro-benzyl)-1 H -pyrazol-3-ylamine
• 512809-90-4
• EN300-227697
• Pyrazol-3-amine, 1-(2-chloro-6-fluorobenzyl)-
• 1-(2-Chloro-6-fluoro-benzyl)-1H-pyrazol-3-ylamine
• SCHEMBL634359
• AKOS000304035
• 1-(2-Chloro-6-fluorobenzyl)-1H-pyrazol-3-ylamine #
• CS-0240311
• BBL039471
• FS-6076
• 866-012-0
• 1-((2-chloro-6-fluorophenyl)methyl)-1H-pyrazol-3-amine
• MVA80990

• MDL： MFCD02090920
• Inchi： 1S/C10H9ClFN3/c11-8-2-1-3-9(12)7(8)6-15-5-4-10(13)14-15/h1-5H,6H2,(H2,13,14)
• InChI Key： ADERVFSKRRBTBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CN1C=CC(N)=N1)F

Computed Properties

• Exact Mass: 225.0469032g/mol
• Monoisotopic Mass: 225.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.8Ų